Cas no 2680877-56-7 (2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-1-carboxylic acid)

• Product Name: 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• CAS No: 2680877-56-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5651057
• PubChem ID: 165916183
• Update Time: 2025-06-07

2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• 2680877-56-7
• EN300-28276852
• 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-1-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-7-17-11(16)13-8-9-3-5-12(13,6-4-9)10(14)15/h2,9H,1,3-8H2,(H,14,15)
• InChI Key： GRCRWWFDCVOQLN-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CN1C(=O)OCC=C)CC2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-1-carboxylic acid

Introduction to 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2680877-56-7)

2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid, identified by its CAS number 2680877-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of bicyclic azaborole derivatives, characterized by its unique structural framework and functional properties. The presence of both an ester group and a nitrogen-containing bicyclic system makes it a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

The molecular structure of CAS No. 2680877-56-7 features a propenyl ether moiety linked to a carbonyl group, which is further connected to a bicyclo[2.2.2]octane scaffold containing an azaborene ring system. This configuration imparts distinct electronic and steric properties, making it a valuable building block for designing novel pharmacophores. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and metal-catalyzed coupling reactions, enhances its utility in synthetic methodologies.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their broad spectrum of biological activities. Among these, azaborine derivatives have emerged as promising candidates for their potential applications in medicinal chemistry. The bicyclo[2.2.2]octane core is particularly noteworthy for its rigid conformation, which can be exploited to optimize binding interactions with biological targets. Additionally, the incorporation of nitrogen and boron atoms into the same framework introduces unique electronic effects that can modulate reactivity and bioactivity.

One of the most compelling aspects of CAS No. 2680877-56-7 is its role as a precursor in the synthesis of bioactive molecules with therapeutic potential. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism. The ester functionality serves as a handle for further derivatization, allowing chemists to introduce diverse substituents while maintaining the core pharmacophoric features necessary for biological activity.

Recent advancements in synthetic organic chemistry have enabled more efficient access to complex derivatives of CAS No. 2680877-56-7 through transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques. These methods have not only improved yields but also allowed for greater control over stereochemistry, which is critical for achieving high affinity and selectivity in drug candidates. The growing interest in green chemistry principles has also prompted investigations into solvent-free or minimally solvent-based synthetic routes, further enhancing the sustainability of processes involving this compound.

The biological evaluation of CAS No. 2680877-56-7 and its derivatives has revealed intriguing pharmacological profiles across multiple disease models. Preclinical studies have demonstrated its efficacy in modulating signaling pathways associated with neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential as a lead molecule for central nervous system (CNS) therapeutics.

Moreover, the structural motifs present in CAS No. 2680877-56-7 have inspired innovative approaches to drug design, particularly in the context of antiviral and antibacterial applications. By incorporating functional groups that mimic natural product scaffolds or known drug structures, researchers aim to exploit existing biological recognition patterns while introducing novel mechanisms of action against resistant pathogens.

The industrial significance of this compound is underscored by its incorporation into multi-step synthetic routes for high-value pharmaceuticals. Its stability under various reaction conditions makes it an attractive intermediate for large-scale production processes, while its compatibility with modern purification techniques ensures high purity standards required for clinical use.

As research continues to uncover new applications for CAS No. 2680877-56-7, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common to accelerate translation from bench to market. These partnerships leverage complementary expertise in medicinal chemistry, computational modeling, and process development to bring innovative therapies based on this compound to fruition.

The future prospects for CAS No. 2680877-56-7 are bright, with ongoing investigations focusing on expanding its synthetic utility through novel methodologies and exploring new therapeutic areas where its unique structural features offer advantages over existing alternatives.